Cas no 123807-04-5 (3-propylpyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: 3-propylpyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 123807-04-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD29034059
• CID: 4579672
• PubChem ID: 14482018
• Update Time: 2025-07-22

3-propylpyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-propylpyrrolidine-2-carboxylic acid hydrochloride

• MDL： MFCD29034059
• Inchi： 1S/C8H15NO2.ClH/c1-2-3-6-4-5-9-7(6)8(10)11;/h6-7,9H,2-5H2,1H3,(H,10,11);1H
• InChI Key： OVDBWKKZUGYDHI-UHFFFAOYSA-N
• SMILES： C(C1NCCC1CCC)(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-propylpyrrolidine-2-carboxylic acid hydrochloride

Recent Advances in the Study of 3-Propylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS: 123807-04-5)

3-Propylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 123807-04-5) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its unique structural features, serves as a valuable building block for the synthesis of various bioactive molecules. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and antimicrobial therapies.

One of the key areas of interest is the compound's utility as a precursor in the synthesis of proline analogs, which are critical for modulating peptide and protein interactions. Researchers have demonstrated that 3-propylpyrrolidine-2-carboxylic acid hydrochloride can be effectively incorporated into peptide sequences to enhance their stability and bioavailability. This has been particularly relevant in the development of peptide-based drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its applications in peptide chemistry, recent studies have highlighted the antimicrobial properties of derivatives synthesized from 3-propylpyrrolidine-2-carboxylic acid hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for new antibiotics.

Another notable advancement is the use of 3-propylpyrrolidine-2-carboxylic acid hydrochloride in asymmetric synthesis. Its chiral nature makes it an excellent candidate for catalyzing enantioselective reactions, which are crucial for producing optically active pharmaceuticals. Recent work in this area has focused on optimizing reaction conditions to achieve high yields and stereoselectivity, as documented in a 2024 publication in Organic Letters.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-propylpyrrolidine-2-carboxylic acid hydrochloride. Researchers are actively investigating greener synthetic routes and more efficient purification techniques to address these issues. For instance, a 2023 study in Green Chemistry proposed a solvent-free synthesis method that reduces environmental impact while maintaining high product purity.

In conclusion, 3-propylpyrrolidine-2-carboxylic acid hydrochloride (CAS: 123807-04-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a building block for bioactive molecules, combined with its potential therapeutic applications, underscores its importance in the field. Future research is expected to further explore its mechanistic insights and expand its utility in drug discovery and development.